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Compound of Interest

Compound Name: Mallorepine

Cat. No.: B122763 Get Quote

For the Attention of Researchers, Scientists, and Drug Development Professionals.

This document addresses the available scientific information regarding the compound

"Mallorepine." Following a comprehensive review of scientific literature and chemical

databases, it has been determined that there is a significant scarcity of published data on this

specific molecule.

Summary of Findings
Information on Mallorepine is exceptionally limited and appears to be confined to a single

publication from several decades ago. The available data is summarized below.

1. Identification and Origin

Mallorepine is identified as a cyano-gamma-pyridone compound.[1] It was isolated from

Mallotus repandus, a plant belonging to the Euphorbiaceae family.[1][2]

2. Potential Pharmacological Activity

The sole available scientific abstract from 1978 indicates that Mallorepine was investigated for

its potential as an anti-ulcer agent.[1] The study mentioned the use of mice as a model, but

provides no further details on the experimental outcomes or methodologies.[1]
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Inability to Fulfill In-Depth Technical Guide
Requirements
The user's request for an in-depth technical guide or whitepaper with detailed quantitative data,

experimental protocols, and signaling pathway visualizations cannot be fulfilled due to the

profound lack of available scientific information.

Quantitative Data: No published studies provide quantitative pharmacological data for

Mallorepine, such as binding affinities (Ki, Kd), efficacy (EC50, IC50), or pharmacokinetic

parameters (half-life, clearance, volume of distribution). Therefore, no data tables can be

generated.

Experimental Protocols: The original 1978 publication does not detail the experimental

methodologies used to assess the anti-ulcer properties of Mallorepine.[1] Without access to

the full paper or subsequent research, these protocols remain unknown.

Signaling Pathways and Mechanisms of Action: There is no information regarding the

mechanism of action for Mallorepine or any associated intracellular signaling pathways.

Consequently, the mandatory visualization of these pathways using Graphviz is not possible.

Contextual Information
While data on Mallorepine itself is virtually non-existent in modern literature, the plant from

which it was isolated and its chemical class are subjects of broader scientific interest.

Mallotus Genus: The genus Mallotus is known to be a rich source of diverse bioactive

compounds, including terpenoids, polyphenols, and benzopyrans.[2][3][4] Extracts from

various Mallotus species, including Mallotus repandus, have been investigated for a range of

therapeutic properties, such as anti-inflammatory, analgesic, antioxidant, and antimicrobial

activities.[2][3][4][5]

Cyano-pyridone Derivatives: The 3-cyano-2-pyridone chemical scaffold, to which

Mallorepine belongs, is recognized for its diverse and significant pharmacological activities.

[6][7] Compounds containing this moiety have been explored for various therapeutic

applications, including as cardiotonic, antimicrobial, antidepressant, and anticancer agents.

[6][8][9][10]
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Conclusion
Despite a thorough search, the information required to construct a detailed technical guide on

the pharmacological properties of Mallorepine is not available in the public scientific domain.

The existing knowledge is limited to its identification as a cyano-gamma-pyridone from Mallotus

repandus with a historical, yet undocumented, investigation into its anti-ulcer potential. Further

research would be necessary to elucidate any of its pharmacological characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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